Cas no 183729-42-2 (Acetic acid, [[bis(4-chlorophenyl)methyl]thio]-, methyl ester)

• Product Name: Acetic acid, [[bis(4-chlorophenyl)methyl]thio]-, methyl ester
• CAS No: 183729-42-2
• MF: C₁₆H₁₄Cl₂O₂S
• MW: 341.252161502838
• CID: 3822042
• Update Time: 2025-08-04

Acetic acid, [[bis(4-chlorophenyl)methyl]thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[bis(4-chlorophenyl)methyl]thio]-, methyl ester
• Acetic acid, 2-[[bis(4-chlorophenyl)methyl]thio]-, methyl ester

• Inchi： 1S/C16H14Cl2O2S/c1-20-15(19)10-21-16(11-2-6-13(17)7-3-11)12-4-8-14(18)9-5-12/h2-9,16H,10H2,1H3
• InChI Key： MXWMIUQJFKHJMF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC(C1=CC=C(Cl)C=C1)C1=CC=C(Cl)C=C1

Additional information on Acetic acid, [[bis(4-chlorophenyl)methyl]thio]-, methyl ester

Comprehensive Overview of Acetic acid, [[bis(4-chlorophenyl)methyl]thio]-, methyl ester (CAS No. 183729-42-2)

Acetic acid, [[bis(4-chlorophenyl)methyl]thio]-, methyl ester (CAS No. 183729-42-2) is a specialized organic compound with significant relevance in various industrial and research applications. This compound, often referred to by its systematic name, belongs to the class of sulfur-containing esters, which are known for their unique chemical properties and versatility. The presence of the bis(4-chlorophenyl)methyl group and the thioester functionality makes this compound particularly interesting for synthetic chemists and material scientists.

The molecular structure of Acetic acid, [[bis(4-chlorophenyl)methyl]thio]-, methyl ester features a methyl thioester group attached to a bis(4-chlorophenyl)methyl moiety. This combination imparts distinct reactivity patterns, making it useful in organic synthesis, particularly in the construction of complex molecules. Researchers have explored its potential as a building block in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The chlorophenyl groups contribute to the compound's lipophilicity, which can be advantageous in certain applications.

One of the key areas of interest for Acetic acid, [[bis(4-chlorophenyl)methyl]thio]-, methyl ester is its role in polymer chemistry. The compound's ability to act as a monomer or cross-linking agent has been investigated for the development of novel polymeric materials with enhanced thermal stability and mechanical properties. Additionally, its sulfur-containing structure makes it a candidate for studies in green chemistry, where researchers aim to develop more sustainable synthetic pathways.

In the context of current trends, Acetic acid, [[bis(4-chlorophenyl)methyl]thio]-, methyl ester aligns with the growing demand for high-performance materials and specialty chemicals. The compound's unique properties have sparked interest in its potential applications in electronic materials, such as organic semiconductors and conductive polymers. Furthermore, its compatibility with catalysis and photochemical reactions makes it a subject of ongoing research in the field of advanced organic synthesis.

The synthesis of Acetic acid, [[bis(4-chlorophenyl)methyl]thio]-, methyl ester typically involves the reaction of bis(4-chlorophenyl)methanethiol with methyl chloroacetate under controlled conditions. This method ensures high yield and purity, which are critical for its subsequent applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize the compound and verify its structural integrity.

From a commercial perspective, Acetic acid, [[bis(4-chlorophenyl)methyl]thio]-, methyl ester is available through specialized chemical suppliers who cater to the needs of research institutions and industrial laboratories. Its niche applications mean that it is often produced in small batches to meet specific requirements. The compound's stability under standard storage conditions makes it a reliable choice for long-term research projects.

Environmental and safety considerations are paramount when handling Acetic acid, [[bis(4-chlorophenyl)methyl]thio]-, methyl ester. While it is not classified as a hazardous material, standard laboratory precautions should be observed, including the use of personal protective equipment (PPE) and proper ventilation. The compound's biodegradability and environmental impact are areas of ongoing study, particularly in light of increasing regulatory scrutiny on chemical substances.

In summary, Acetic acid, [[bis(4-chlorophenyl)methyl]thio]-, methyl ester (CAS No. 183729-42-2) is a versatile and valuable compound with a wide range of potential applications. Its unique structural features and reactivity make it a subject of interest in both academic and industrial settings. As research continues to uncover new uses for this compound, its importance in the fields of organic synthesis, material science, and green chemistry is expected to grow.